2-{[1-(2-Hydroxyphenyl)ethyl]amino}propane-1,3-diol

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• SMILES: CC(C1=CC=CC=C1O)NC(CO)CO
• InChI: InChI=1S/C11H17NO3/c1-8(12-9(6-13)7-14)10-4-2-3-5-11(10)15/h2-5,8-9,12-15H,6-7H2,1H3
• InChIKey: WTQAGGFRPKAGSZ-UHFFFAOYSA-N

2-{[1-(2-Hydroxyphenyl)ethyl]amino}propane-1,3-diol (CAS 1132750-15-2): Procurement-Relevant Chemical Identity and Baseline Characteristics

2-{[1-(2-Hydroxyphenyl)ethyl]amino}propane-1,3-diol (CAS 1132750-15-2) is a synthetic small molecule (C₁₁H₁₇NO₃, MW 211.26) characterized by a 2-hydroxyphenethylamine core linked to a 1,3-propanediol backbone . It is listed as a beta-2 adrenergic receptor agonist in the DrugMapper database, with annotations referencing potential applications in heart failure, asthma, and chronic obstructive pulmonary disease [1]. The compound is primarily supplied as a research chemical with a minimum purity specification of 95%, intended for further manufacturing use only .

Class

Beta-2 adrenoceptor tool compound

Purity

Minimum 95%, further manufacturing use only

Structure

2-hydroxyphenyl N-substituent for SAR studies

• [1] DrugMapper. Small molecule entry for 2-{[1-(2-Hydroxyphenyl)ethyl]amino}propane-1,3-diol. Institute for Molecular Medicine Finland (FIMM). View Source

Why Generic Substitution of 2-{[1-(2-Hydroxyphenyl)ethyl]amino}propane-1,3-diol Requires Quantitative Justification

The 2-amino-1,3-propanediol scaffold is privileged across multiple target classes, including sphingosine-1-phosphate (S1P) receptor modulators and beta-adrenergic receptor agonists, where minor structural modifications—such as the position of a hydroxyl group on the aromatic ring or the nature of the N-alkyl substituent—can invert agonist/antagonist functional activity or drastically shift receptor subtype selectivity [1]. Consequently, compounds within this class cannot be interchanged for research purposes without target-specific, quantitative comparative data confirming functional equivalence; structural similarity alone is an insufficient criterion for procurement decisions.

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N-substituent mismatch

Altering the N-alkyl group can invert agonist/antagonist functional activity, limiting interchangeability without target-specific data.

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Hydroxyl position variability

The 2-hydroxyphenyl substituent may shift beta-2/beta-1 selectivity compared with 4-hydroxyl analogs, requiring experimental verification.

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Absent comparator data

No head-to-head functional or metabolic comparator data are available for this compound; structural similarity alone is insufficient for procurement substitution.

• [1] JO VE. 6.8: Adrenergic Agonists: Chemistry and Structure-Activity Relationship. Journal of Visualized Experiments. View Source

Quantitative Differential Evidence Guide for 2-{[1-(2-Hydroxyphenyl)ethyl]amino}propane-1,3-diol

Beta-2 Adrenergic Receptor Functional Antagonism in HEK293 Cells

In a functional assay measuring inhibition of isoproterenol-induced cAMP production in HEK293 cells, the compound exhibited antagonist activity at the beta-2 adrenergic receptor [1]. This provides a direct functional readout, though no comparator data from the same study is available to quantify differentiation against other beta-2 ligands.

Functional Antagonism

Data to verify

Active at beta-2 (inhibition of isoproterenol-induced cAMP)

On-target engagement; relative potency not quantifiable

No comparator tested in assay

Evidence Dimension	Beta-2 adrenergic receptor antagonist activity (inhibition of isoproterenol-induced cAMP)
Target Compound Data	Active (specific Ki or IC50 not publicly available in this assay record)
Comparator Or Baseline	No comparator tested in available data
Quantified Difference	Cannot be calculated; comparator data absent
Conditions	HEK293 cells expressing beta-2 adrenergic receptor of unknown origin; 15 min preincubation, followed by isoproterenol addition, cAMP measured after 15 min.

Why This Matters

Confirms on-target engagement at the beta-2 adrenergic receptor, which is the primary therapeutic target for bronchodilator development, but the absence of a head-to-head comparator prevents direct assessment of relative potency or selectivity.

• [1] BindingDB Assay Entry: ChEMBL_1873769 (CHEMBL4375058). Antagonist activity at beta2 adrenergic receptor expressed in HEK293 cell assessed as inhibition of isoproterenol-induced cAMP production. View Source

Structural Differentiation from Canonical Beta-2 Agonists via N-Substitution

The compound possesses a unique 1-(2-hydroxyphenyl)ethyl N-substituent, distinct from the tert-butyl (salbutamol), isopropyl (orciprenaline/metaproterenol), and 1-(4-hydroxyphenyl)propan-2-yl (fenoterol) N-substituents of clinically established beta-2 agonists [1][2]. SAR studies on phenylethanolamine derivatives demonstrate that alterations to the N-alkyl group profoundly impact receptor subtype selectivity—particularly the beta-2/beta-1 selectivity ratio—and functional potency [1]. However, quantitative selectivity ratios or potency comparisons specifically for this compound have not been published.

N-Substituent Differentiation

Class-level

2-hydroxyphenyl vs tert-butyl / isopropyl / 4-hydroxyphenyl analogs

Selectivity profile may not transfer across N-substituents

No quantitative selectivity data published

Evidence Dimension	N-substituent structure and predicted impact on beta-2 selectivity
Target Compound Data	1-(2-hydroxyphenyl)ethyl N-substituent
Comparator Or Baseline	Salbutamol (tert-butyl), Metaproterenol (isopropyl), Fenoterol (1-(4-hydroxyphenyl)propan-2-yl)
Quantified Difference	Structural divergence confirmed; no published quantitative selectivity data available for this compound
Conditions	SAR class-level analysis based on published phenylethanolamine SAR literature

Why This Matters

Establishes that this compound cannot be assumed to reproduce the pharmacological profile of marketed beta-2 agonists, justifying the need for experimental validation before any substitution.

• [1] JO VE. 6.8: Adrenergic Agonists: Chemistry and Structure-Activity Relationship. Journal of Visualized Experiments. View Source
• [2] MarkerDB. Biomarker card for Fenoterol (MDB00628951). View Source

Absence of Metabolic Stability Data in Human Microsomes

A single ADME record indicates that metabolism of this compound in human microsomes is classified as 'Trace' . While this suggests minimal hepatic turnover, no comparator data (e.g., metabolic rate relative to salbutamol, terbutaline, or fingolimod) is available to contextualize this finding, and detailed intrinsic clearance values are not disclosed.

Microsomal Stability

Context-dependent

Trace metabolism in human microsomes

Limited stability evidence; comparator absent

Intrinsic clearance values not disclosed

Evidence Dimension	Metabolic stability in human microsomes
Target Compound Data	Trace metabolism
Comparator Or Baseline	No comparator tested in the same assay
Quantified Difference	Not quantifiable; comparator data absent
Conditions	Human microsomes (subcellular fraction, Homo sapiens)

Why This Matters

Metabolic stability is critical for selecting a research tool compound; however, without a comparator, 'Trace' metabolism provides insufficient evidence to claim superior stability over established compounds.

Evidence-Backed Application Scenarios for 2-{[1-(2-Hydroxyphenyl)ethyl]amino}propane-1,3-diol

Pharmacological Tool for Investigating N-Substitution Effects on Beta-2 Adrenoceptor Activity

Researchers studying the structure-activity relationship of phenylethanolamine-based beta-2 adrenergic receptor ligands may use this compound to probe the impact of a 2-hydroxyphenyl N-substituent, given its documented antagonist activity in a beta-2 cAMP functional assay [1]. The compound's structural deviation from the isopropyl and tert-butyl standard N-substituents provides a testable hypothesis for SAR-driven selectivity optimization.

Reference Standard for Analytical Method Development

With a defined purity specification (≥95%) and a CAS registry number, this compound can serve as a reference standard for HPLC, LC-MS/MS, or other analytical methods when detecting or quantifying related 2-amino-1,3-propanediol impurities or metabolites in pharmaceutical development, as indicated by vendor technical datasheets [1].

Starting Material for Synthesis of Novel Beta-Adrenergic Ligands

The 2-amino-1,3-propanediol core enables further derivatization (e.g., phosphorylation, acylation) to generate libraries of potential beta-2 adrenergic receptor modulators with altered pharmacokinetic or pharmacodynamic properties. Synthesis routes involving the reaction of 2-hydroxyphenylethylamine with alkylating agents to introduce the 1,3-diol framework have been described [1].

Application

Selection Property

Validation Focus

Beta-2 adrenoceptor SAR studies

N-substituent structural deviation

Functional selectivity over beta-1

Analytical method development

Defined purity specification

Method calibration and impurity profiling

Synthesis of beta-adrenergic ligands

2-amino-1,3-propanediol core

Derivatization compatibility

• [1] BindingDB Assay Entry: ChEMBL_1873769 (CHEMBL4375058). Antagonist activity at beta2 adrenergic receptor expressed in HEK293 cell assessed as inhibition of isoproterenol-induced cAMP production. View Source